4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: N-[[3-(pentanoylamino)phenyl]carbamothioyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C26H27N3O3S/c1-2-3-12-24(30)27-21-10-7-11-22(17-21)28-26(33)29-25(31)20-13-15-23(16-14-20)32-18-19-8-5-4-6-9-19/h4-11,13-17H,2-3,12,18H2,1H3,(H,27,30)(H2,28,29,31,33)
• InChI Key: JEOJMTMOCUACGZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C26H27N3O3S
• Molecular Weight: 461.6 g/mol

Description

4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound belongs to the class of benzamide derivatives and has a unique structure that makes it an interesting subject for research.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in cellular processes. In cancer cells, this compound has been shown to induce apoptosis by activating caspases and inhibiting anti-apoptotic proteins. It has also been reported to inhibit the growth of cancer cells by suppressing the Akt/mTOR signaling pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide are still being studied. However, it has been shown to have a cytotoxic effect on cancer cells and antimicrobial activity against various bacterial and fungal strains. It has also been reported to possess antioxidant properties, which could be beneficial in reducing oxidative stress-related damage.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide in lab experiments include its unique structure, potential anticancer, antimicrobial, and antioxidant properties, and its availability for purchase. However, the limitations of using this compound include its high cost, difficulty in synthesis, and limited information on its toxicity and side effects.

Future Directions

For research on 4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide include further studies on its mechanism of action, toxicity, and side effects. Additionally, research could focus on optimizing the synthesis method to improve the yield and purity of the product. Furthermore, this compound could be studied for its potential use in combination therapy with other drugs or compounds to enhance its anticancer, antimicrobial, and antioxidant properties.

Scientific Research Applications

4-(benzyloxy)-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide has potential applications in various scientific fields. It has been studied for its anticancer, antimicrobial, and antioxidant properties. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. It has also been studied for its potential use in the treatment of bacterial and fungal infections. Additionally, this compound has been shown to possess antioxidant properties, which could be beneficial in the prevention of oxidative stress-related diseases.